(5Z)-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-pentyl-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C27H29N3O2S2
• Molecular Weight: 491.7 g/mol
• IUPAC Name: (5Z)-5-[[3-(4-ethoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C27H29N3O2S2/c1-4-6-10-15-29-26(31)24(34-27(29)33)17-20-18-30(21-11-8-7-9-12-21)28-25(20)23-14-13-22(32-5-2)16-19(23)3/h7-9,11-14,16-18H,4-6,10,15H2,1-3H3/b24-17-
• Standard InChI Key: MCJGCPSZGXSKIW-ULJHMMPZSA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=CN(N=C2C3=C(C=C(C=C3)OCC)C)C4=CC=CC=C4)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=CN(N=C2C3=C(C=C(C=C3)OCC)C)C4=CC=CC=C4)SC1=S

Introduction

Potential Biological Activities

While specific biological activities of (5Z)-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-pentyl-2-thioxo-1,3-thiazolidin-4-one are not well-documented, compounds with similar thiazolidinone scaffolds have shown a range of activities:

• Anticancer: Thiazolidin-4-ones are known for their anticancer properties, inhibiting cancer cell proliferation.

• Antimicrobial: Some thiazolidin-4-ones exhibit antimicrobial activity.

• Antioxidant and Anti-inflammatory: These compounds can also display antioxidant and anti-inflammatory effects.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Aspects
(5Z)-5-{[3-(4-Ethoxy-2-methylphenyl)-1-phenyldihydropyridinyl]-methylene}-2-thioxo-1,3-thiazolidin	Contains a dihydropyridine moiety	Different pharmacological effects due to altered ring structure
(5Z)-5-{[3-(4-Ethoxyphenyl)-1-phenyldihydropyridinyl]-methylene}-2-thioxo-1,3-thiazolidin	Similar thiazolidinone structure	Variations in substituents may affect reactivity
(5Z)-5-{[3-(4-Ethoxyphenyl)-1-phenyldihydropyrimidinyl]-methylene}-2-thioxo-1,3-thiazolidin	Incorporates a pyrimidine ring	May exhibit distinct biological activities

Future Research Directions

Given the lack of specific data on (5Z)-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-pentyl-2-thioxo-1,3-thiazolidin-4-one, future studies should focus on:

• Biological Activity Assessment: In vitro and in vivo studies to determine its potential biological activities.

• Mechanistic Studies: Molecular docking and binding affinity assays to understand its interactions with biological targets.

• Structural Modifications: Exploring modifications to enhance its properties or derive new compounds.